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Compound of Interest

Compound Name:
4-Hydroxy-4-(4-nitrophenyl)butan-

2-one

Cat. No.: B1623828 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves to consolidate the current publicly available scientific knowledge

regarding the biological activity of the organic compound 4-Hydroxy-4-(4-nitrophenyl)butan-
2-one. Despite its availability as a chemical reagent, extensive research into its specific

biological functions appears limited. This document summarizes the existing information,

highlighting areas where further investigation is warranted.

Introduction
4-Hydroxy-4-(4-nitrophenyl)butan-2-one, with the molecular formula C₁₀H₁₁NO₄, is a β-

hydroxy ketone. Its structure, featuring a hydroxyl group and a nitrophenyl substituent,

suggests the potential for various chemical interactions and biological activities. While the

synthesis of this compound is well-documented, particularly through aldol condensation

reactions, its biological profile remains largely unexplored in publicly accessible literature.

Summary of Biological Activity
The primary biological activity associated with 4-Hydroxy-4-(4-nitrophenyl)butan-2-one is its

potential as an enzyme inhibitor.[1] Scientific sources suggest that this compound may

influence the catalytic activity of various enzymes, which could in turn impact metabolic

pathways.[1] However, at present, there is a notable absence of specific, quantitative data in

peer-reviewed literature to substantiate these claims. Key missing information includes:
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Specific Enzyme Targets: The precise enzymes that are inhibited by this compound have not

been identified.

Quantitative Inhibition Data: There is no publicly available data such as IC₅₀, EC₅₀, or Kᵢ

values to quantify its inhibitory potency.

Mechanism of Action: The molecular mechanism by which it may inhibit enzyme function has

not been elucidated.

Due to this lack of specific data, a comprehensive analysis of its biological activity, including its

effects on signaling pathways and its potential therapeutic applications, cannot be provided at

this time.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Hydroxy-4-(4-nitrophenyl)butan-2-one
is presented in Table 1.

Property Value Source

Molecular Formula C₁₀H₁₁NO₄ [1]

Molecular Weight 209.20 g/mol

Appearance Solid [1]

CAS Number 57548-40-0

Synthesis
The primary route for the synthesis of 4-Hydroxy-4-(4-nitrophenyl)butan-2-one is the aldol

condensation of p-nitrobenzaldehyde and acetone.[1] This reaction can be catalyzed by various

means, including the use of chiral catalysts like L-proline to achieve asymmetric synthesis.[1]

Below is a generalized workflow for its synthesis.
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Reactants Reaction Conditions

Process

Product

p-Nitrobenzaldehyde

Aldol Condensation

Acetone Catalyst
(e.g., L-proline) Solvent

4-Hydroxy-4-(4-nitrophenyl)butan-2-one

Click to download full resolution via product page

Synthesis of 4-Hydroxy-4-(4-nitrophenyl)butan-2-one.

Future Directions
The current body of scientific literature presents a significant opportunity for research into the

biological activities of 4-Hydroxy-4-(4-nitrophenyl)butan-2-one. Key areas for future

investigation include:

Broad-Spectrum Biological Screening: Conducting a comprehensive screening of the

compound against a wide range of biological targets, including various enzymes, receptors,

and cell lines, to identify potential activities.

Enzyme Inhibition Assays: If inhibitory activity is confirmed, detailed enzymatic assays

should be performed to identify the specific enzymes targeted, determine the mode of

inhibition, and quantify the potency (e.g., IC₅₀ values).

Cell-Based Assays: Investigating the effects of the compound on cellular processes, such as

cell viability, proliferation, and signaling pathways, in relevant cell models.
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In Vivo Studies: Should promising in vitro activity be identified, subsequent in vivo studies in

animal models would be necessary to evaluate its efficacy, pharmacokinetics, and safety

profile.

Conclusion
While 4-Hydroxy-4-(4-nitrophenyl)butan-2-one is a known chemical entity with established

synthetic routes, its biological activity remains largely uncharacterized in the public domain.

The assertion of its potential as an enzyme inhibitor is noted but lacks the empirical,

quantitative data necessary for a thorough technical evaluation. This guide highlights the

current knowledge gap and underscores the need for further research to unlock the potential

biological and therapeutic applications of this compound. For researchers and drug

development professionals, this compound represents a largely unexplored area with potential

for novel discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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